Cas no 1780743-22-7 (4-hydroxy-5-methoxy-2-methylbenzonitrile)

• Product Name: 4-hydroxy-5-methoxy-2-methylbenzonitrile
• CAS No: 1780743-22-7
• CID: 4613519
• PubChem ID: 105432012
• Update Time: 2025-05-22

4-hydroxy-5-methoxy-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-5-methoxy-2-methylbenzonitrile

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-hydroxy-5-methoxy-2-methylbenzonitrile

4-Hydroxy-5-Methoxy-2-Methylbenzonitrile: A Comprehensive Overview

4-Hydroxy-5-methoxy-2-methylbenzonitrile, also known by its CAS number 1780743-22-7, is a fascinating compound with a unique structure and diverse applications. This compound belongs to the class of aromatic nitriles, characterized by the presence of a cyano group (-CN) attached to a benzene ring. The molecule's structure includes hydroxyl (-OH), methoxy (-OCH3), and methyl (-CH3) substituents, which contribute to its distinct chemical properties and reactivity.

The synthesis of 4-hydroxy-5-methoxy-2-methylbenzonitrile involves a series of carefully designed reactions, often starting from readily available aromatic precursors. Recent advancements in organic synthesis have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of catalytic cross-coupling reactions and microwave-assisted synthesis to enhance yield and purity.

One of the most significant areas of research involving 4-hydroxy-5-methoxy-2-methylbenzonitrile is its potential application in the pharmaceutical industry. The compound's structure makes it an attractive candidate for drug design, particularly in the development of anti-inflammatory and antioxidant agents. Studies have shown that the hydroxyl and methoxy groups play a crucial role in modulating the compound's bioactivity, while the methyl group enhances its lipophilicity, making it more suitable for biological systems.

In addition to its pharmacological applications, 4-hydroxy-5-methoxy-2-methylbenzonitrile has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its use in the development of novel catalysts and sensors. Recent research has focused on its application in electrochemical sensing platforms, where it has demonstrated excellent sensitivity and selectivity towards various analytes.

The environmental impact of 4-hydroxy-5-methoxy-2-methylbenzonitrile is another area of growing interest. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, making it a safer alternative to more persistent chemicals in certain industrial applications. However, further research is needed to fully understand its long-term environmental fate and potential risks.

In conclusion, 4-hydroxy-5-methoxy-2-methylbenzonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.